Cas no 1221346-00-4 (5-Chloro-3-{[3-(trifluoromethyl)phenyl]methyl}-1,2,4-thiadiazole)

• Product Name: 5-Chloro-3-{[3-(trifluoromethyl)phenyl]methyl}-1,2,4-thiadiazole
• CAS No: 1221346-00-4
• MF: C₁₀H₆ClF₃N₂S
• MW: 278.681250095367
• MDL: MFCD14707326
• CID: 4688761
• Update Time: 2025-08-02

5-Chloro-3-{[3-(trifluoromethyl)phenyl]methyl}-1,2,4-thiadiazole Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-3-{[3-(trifluoromethyl)phenyl]methyl}-1,2,4-thiadiazole

• MDL： MFCD14707326
• Inchi： 1S/C10H6ClF3N2S/c11-9-15-8(16-17-9)5-6-2-1-3-7(4-6)10(12,13)14/h1-4H,5H2
• InChI Key： LMFHFVLWQCAYBW-UHFFFAOYSA-N
• SMILES： ClC1=NC(CC2C=CC=C(C(F)(F)F)C=2)=NS1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 264
• Topological Polar Surface Area: 54

Additional information on 5-Chloro-3-{[3-(trifluoromethyl)phenyl]methyl}-1,2,4-thiadiazole

5-Chloro-3-{[3-(trifluoromethyl)phenyl]methyl}-1,2,4-thiadiazole

The compound 5-Chloro-3-{[3-(trifluoromethyl)phenyl]methyl}-1,2,4-thiadiazole (CAS No. 1221346-00-4) is a highly specialized organic compound with a unique structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of thiadiazoles, which are five-membered heterocycles containing sulfur and nitrogen atoms. The presence of a trifluoromethyl group and a chlorine atom in its structure contributes to its distinctive chemical properties and potential applications.

Recent studies have highlighted the importance of thiadiazole derivatives in drug discovery, particularly in the development of anti-inflammatory, antitumor, and antimicrobial agents. The 5-Chloro-3-{[3-(trifluoromethyl)phenyl]methyl}-1,2,4-thiadiazole compound has been shown to exhibit promising biological activities due to its ability to interact with key cellular pathways. Researchers have demonstrated that the trifluoromethyl group enhances the compound's lipophilicity, which is crucial for its bioavailability and efficacy in biological systems.

The synthesis of 5-Chloro-3-{[3-(trifluoromethyl)phenyl]methyl}-1,2,4-thiadiazole involves a multi-step process that includes nucleophilic substitution and cyclization reactions. The use of advanced synthetic techniques has enabled chemists to optimize the yield and purity of this compound. Furthermore, the incorporation of fluorine atoms into the molecule has been found to improve its stability under various environmental conditions.

In terms of applications, this compound has shown potential in the development of novel pharmaceuticals. For instance, studies have indicated that it may serve as a lead compound for designing drugs targeting specific enzymes involved in inflammatory diseases. Additionally, its ability to act as a precursor for more complex molecular structures makes it valuable in combinatorial chemistry.

Recent advancements in computational chemistry have also provided deeper insights into the electronic properties of 5-Chloro-3-{[3-(trifluoromethyl)phenyl]methyl}-1,2,4-thiadiazole. Quantum mechanical calculations have revealed that the molecule exhibits unique electronic transitions that could be harnessed in optoelectronic devices. This dual functionality—biological activity and electronic versatility—underscores its significance as a versatile building block in modern chemical research.

Moreover, the environmental impact of this compound has been a subject of recent investigations. Researchers have explored its biodegradability and toxicity profiles under controlled laboratory conditions. These studies have demonstrated that while 5-Chloro-3-{[3-(trifluoromethyl)phenyl]methyl}-1,2,4-thiadiazole exhibits moderate toxicity towards certain aquatic organisms, its degradation products are less harmful to the environment when compared to other similar compounds.

In conclusion, 5-Chloro-3-{[3-(trifluoromethyl)phenyl]methyl}-1,2,4-thiadiazole (CAS No. 1221346-00-4) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and promising biological activities make it an invaluable tool for researchers in drug discovery and materials science. As ongoing studies continue to uncover new aspects of its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern chemistry.